Cas no 3588-56-5 (2-{(benzyloxy)carbonylamino}-4-(tert-butoxy)-4-oxobutanoic acid)

2-{(Benzyloxy)carbonylamino}-4-(tert-butoxy)-4-oxobutanoic acid is a protected amino acid derivative widely used in peptide synthesis and organic chemistry. Its key structural features include a benzyloxycarbonyl (Cbz) protecting group for the amine functionality and a tert-butyl ester group for carboxyl protection, ensuring selective deprotection under mild conditions. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) and solution-phase reactions, offering stability and compatibility with standard coupling reagents. The tert-butyl ester moiety allows for acid-labile deprotection, while the Cbz group can be removed via hydrogenolysis, providing flexibility in synthetic strategies. Its high purity and well-defined reactivity make it a reliable intermediate for constructing complex peptides and bioactive molecules.
2-{(benzyloxy)carbonylamino}-4-(tert-butoxy)-4-oxobutanoic acid structure
3588-56-5 structure
Product Name:2-{(benzyloxy)carbonylamino}-4-(tert-butoxy)-4-oxobutanoic acid
CAS No:3588-56-5
MF:C16H21NO6
MW:323.34104514122
CID:2940745
PubChem ID:4523798
Update Time:2025-06-13

2-{(benzyloxy)carbonylamino}-4-(tert-butoxy)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • Aspartic acid, N-[(phenylmethoxy)carbonyl]-, 4-(1,1-dimethylethyl) ester
    • 2-{(benzyloxy)carbonylamino}-4-(tert-butoxy)-4-oxobutanoic acid
    • Inchi: 1S/C16H21NO6/c1-16(2,3)23-13(18)9-12(14(19)20)17-15(21)22-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,17,21)(H,19,20)/t12-/m0/s1
    • InChI Key: HLSLRFBLVZUVIE-LBPRGKRZSA-N
    • SMILES: C(O)(=O)[C@H](CC(OC(C)(C)C)=O)NC(OCC1=CC=CC=C1)=O

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Additional information on 2-{(benzyloxy)carbonylamino}-4-(tert-butoxy)-4-oxobutanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-4-(tert-butoxy)-4-oxobutanoic acid (CAS No. 3588-56-5)

2-{(benzyloxy)carbonylamino}-4-(tert-butoxy)-4-oxobutanoic acid (CAS No. 3588-56-5) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and biochemical applications. Its unique molecular structure, featuring both benzyloxycarbonyl (Cbz) and tert-butoxy (t-Bu) protecting groups, makes it a versatile intermediate in the synthesis of complex molecules. This compound is particularly valued for its role in solid-phase peptide synthesis (SPPS), where protecting groups are critical for controlling reactivity and ensuring high yields.

In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in drug discovery and biotechnology. Researchers frequently search for high-purity peptide intermediates like 2-{(benzyloxy)carbonylamino}-4-(tert-butoxy)-4-oxobutanoic acid to develop treatments for conditions such as diabetes, cancer, and autoimmune diseases. The compound’s CAS No. 3588-56-5 is often referenced in academic papers and patent filings, highlighting its importance in modern medicinal chemistry.

The Cbz group in this compound serves as a temporary protecting group for amines, which can be selectively removed under mild conditions, making it ideal for multi-step synthetic routes. Meanwhile, the tert-butoxy moiety provides stability to carboxylic acids during reactions, a feature highly sought after in organic synthesis. These attributes align with the growing interest in green chemistry and sustainable synthesis, as researchers seek reagents that minimize waste and improve efficiency.

Another trending topic in the scientific community is the use of artificial intelligence (AI) in molecular design. Computational tools are increasingly employed to predict the reactivity and compatibility of compounds like 2-{(benzyloxy)carbonylamino}-4-(tert-butoxy)-4-oxobutanoic acid, accelerating the discovery of novel drug candidates. Searches for AI-driven synthesis optimization and machine learning in chemistry often intersect with discussions about such intermediates.

From a commercial perspective, suppliers of CAS No. 3588-56-5 emphasize its high purity (>98%) and consistent batch-to-batch quality, which are critical for regulatory compliance in pharmaceutical manufacturing. The compound’s MSDS (Material Safety Data Sheet) and handling guidelines are frequently downloaded, reflecting user concerns about safe laboratory practices and storage conditions.

In summary, 2-{(benzyloxy)carbonylamino}-4-(tert-butoxy)-4-oxobutanoic acid (CAS No. 3588-56-5) is a pivotal building block in peptide chemistry and drug development. Its dual-protecting-group design caters to the needs of high-efficiency synthesis, while its relevance to cutting-edge research ensures its continued prominence in scientific literature and industrial applications.

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